1-(Hydroxymethyl)cyclopropanecarboxylic acid
Overview
Description
1-(Hydroxymethyl)cyclopropanecarboxylic acid is a chemical compound with the empirical formula C5H8O3 and a molecular weight of 116.12 g/mol . It is a solid substance, and its structural formula can be represented as OCC1(C(O)=O)CC1 . This compound has attracted interest due to its potential applications in various fields.
Scientific Research Applications
Affinity Purification Techniques and Antibody Generation
1-(Hydroxymethyl)cyclopropanecarboxylic acid is utilized in affinity purification techniques and in the generation of antibodies. This application stems from its role as an analogue of the precursor to the plant growth hormone ethylene (Pirrung, Dunlap, & Trinks, 1989).
Enzyme Inhibition and Ethylene Biosynthesis
This compound is of interest due to its structural similarity to ethylene, a key hormone in plants. Researchers have investigated its role in inhibiting enzymes related to ethylene biosynthesis, crucial for processes like fruit ripening (Hoffman, Yang, & McKeon, 1982).
Structural Studies and Molecular Modeling
The molecular structure of 1-(Hydroxymethyl)cyclopropanecarboxylic acid derivatives is key to understanding their biological activities. Researchers have performed crystal structure analyses and modeling of related compounds to elucidate their properties (Abele, Seiler, & Seebach, 1999).
Biological Activities in Natural Compounds
This acid is a component of various natural compounds exhibiting diverse biological activities like antimicrobial, antifungal, and antitumor properties. Its presence in natural products underlines its significance in biochemical research (Coleman & Hudson, 2016).
Role in Plant Physiology and Agronomy
In the context of plant science, 1-(Hydroxymethyl)cyclopropanecarboxylic acid plays a crucial role. It acts as a precursor in ethylene biosynthesis, impacting various vegetative and developmental processes in plants. Understanding its role and transport within plants canhave significant implications for agronomic practices and the manipulation of plant growth and development (Vanderstraeten & Van Der Straeten, 2017).
Ethylene-Independent Signaling Role
Recent research indicates that 1-(Hydroxymethyl)cyclopropanecarboxylic acid may have a signaling role independent of its function in ethylene biosynthesis. This highlights its potential as a multifaceted molecule influencing plant growth beyond just being a precursor to ethylene (Polko & Kieber, 2019).
Synthesis and Crystallography
The synthesis and crystallography of derivatives of 1-(Hydroxymethyl)cyclopropanecarboxylic acid have been studied, revealing insights into its chemical properties and potential applications in various fields, including pharmaceuticals and materials science (Shen De-long, 2008).
properties
IUPAC Name |
1-(hydroxymethyl)cyclopropane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O3/c6-3-5(1-2-5)4(7)8/h6H,1-3H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYFMINBPAYVYCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(CO)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00473957 |
Source
|
| Record name | 1-(hydroxymethyl)cyclopropanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00473957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Hydroxymethyl)cyclopropanecarboxylic acid | |
CAS RN |
49640-66-6 |
Source
|
| Record name | 1-(hydroxymethyl)cyclopropanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00473957 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(Hydroxymethyl)cyclopropanecarboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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